Cas no 2228723-58-6 (2-(3-fluoropyridin-2-yl)cyclopropylmethanamine)

• Product Name: 2-(3-fluoropyridin-2-yl)cyclopropylmethanamine
• CAS No: 2228723-58-6
• MF: C₉H₁₁FN₂
• MW: 166.195445299149
• CID: 5939091
• PubChem ID: 165628373
• Update Time: 2025-06-09

2-(3-fluoropyridin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoropyridin-2-yl)cyclopropylmethanamine
• EN300-1791327
• [2-(3-fluoropyridin-2-yl)cyclopropyl]methanamine
• 2228723-58-6

• Inchi： 1S/C9H11FN2/c10-8-2-1-3-12-9(8)7-4-6(7)5-11/h1-3,6-7H,4-5,11H2
• InChI Key： AERNSVOGNYAYSA-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C1CC1CN

Computed Properties

• Exact Mass: 166.09062652g/mol
• Monoisotopic Mass: 166.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(3-fluoropyridin-2-yl)cyclopropylmethanamine

Introduction to 2-(3-Fluoropyridin-2-yl)cyclopropylmethanamine (CAS No. 2228723-58-6)

2-(3-Fluoropyridin-2-yl)cyclopropylmethanamine, with the CAS number 2228723-58-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring and a fluorinated pyridine moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(3-Fluoropyridin-2-yl)cyclopropylmethanamine consists of a cyclopropyl ring attached to a methylene group, which in turn is linked to a 3-fluoropyridine ring. The presence of the fluorine atom in the pyridine ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. This compound has been synthesized through various methods, including transition metal-catalyzed coupling reactions and multistep synthetic routes, highlighting the versatility and complexity of its synthesis.

Recent studies have explored the potential applications of 2-(3-Fluoropyridin-2-yl)cyclopropylmethanamine in drug discovery and development. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. The ability of 2-(3-Fluoropyridin-2-yl)cyclopropylmethanamine to interact with specific GPCRs could make it a valuable tool for understanding receptor function and developing new therapeutic agents.

In addition to its potential as a GPCR modulator, 2-(3-Fluoropyridin-2-yl)cyclopropylmethanamine has shown promise in preclinical studies for its anti-inflammatory properties. Inflammation is a key factor in many diseases, including autoimmune disorders, neurodegenerative diseases, and cancer. The compound's ability to inhibit pro-inflammatory cytokines and reduce oxidative stress has been demonstrated in both in vitro and in vivo models. These findings suggest that 2-(3-Fluoropyridin-2-yl)cyclopropylmethanamine could be further investigated as a potential treatment for inflammatory conditions.

The pharmacokinetic properties of 2-(3-Fluoropyridin-2-yl)cyclopropylmethanamine have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and stability in plasma, which are essential characteristics for a drug candidate. Furthermore, it has demonstrated low toxicity in preclinical safety assessments, suggesting that it may have an acceptable safety margin for clinical use.

To further advance the development of 2-(3-Fluoropyridin-2-yl)cyclopropylmethanamine, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Structure-activity relationship (SAR) studies are being conducted to identify key functional groups that contribute to its biological activities. These efforts aim to develop more potent analogs with improved pharmacological profiles.

Clinical trials are an essential step in the drug development process, and preliminary studies have shown promising results for 2-(3-Fluoropyridin-2-yl)cyclopropylmethanamine. Phase I trials have evaluated its safety and tolerability in healthy volunteers, with no significant adverse effects reported. Phase II trials are currently underway to assess its efficacy in specific disease indications. These trials will provide valuable insights into the therapeutic potential of this compound.

In conclusion, 2-(3-Fluoropyridin-2-yl)cyclopropylmethanamine (CAS No. 2228723-58-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As more data become available from ongoing studies, the full potential of this compound will be better understood, potentially leading to new treatments for various diseases.